![molecular formula C17H17N5O B5972610 2-(1-piperidinyl)-5-(3-pyridinyl)pyrido[2,3-d]pyrimidin-4(3H)-one](/img/structure/B5972610.png)
2-(1-piperidinyl)-5-(3-pyridinyl)pyrido[2,3-d]pyrimidin-4(3H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(1-piperidinyl)-5-(3-pyridinyl)pyrido[2,3-d]pyrimidin-4(3H)-one is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as PP-1 and has been extensively studied for its mechanism of action and physiological effects.
Mechanism of Action
PP-1 exerts its effects by inhibiting the activity of certain enzymes, including protein kinases. Protein kinases are enzymes that are involved in the regulation of various cellular processes, including cell growth, differentiation, and survival. By inhibiting the activity of protein kinases, PP-1 can affect various cellular processes, leading to its therapeutic effects.
Biochemical and Physiological Effects:
PP-1 has been shown to have various biochemical and physiological effects, including inhibition of cell growth and induction of apoptosis in cancer cells. Additionally, PP-1 has been shown to have neuroprotective effects in Alzheimer's disease and Parkinson's disease by reducing the accumulation of toxic proteins in the brain.
Advantages and Limitations for Lab Experiments
PP-1 has several advantages for lab experiments, including its ability to inhibit the activity of specific enzymes and its potential therapeutic applications. However, PP-1 also has limitations, including its potential toxicity and the need for further studies to determine its safety and efficacy in humans.
Future Directions
There are several future directions for the study of PP-1, including the development of more specific inhibitors of protein kinases and the investigation of PP-1's potential therapeutic applications in other diseases, including autoimmune diseases and infectious diseases. Additionally, further studies are needed to determine the safety and efficacy of PP-1 in humans and to develop more efficient methods for its synthesis.
Synthesis Methods
PP-1 can be synthesized using various methods, including the reaction of 2-aminopyridine with ethyl 4-chloroacetoacetate, followed by cyclization and subsequent reaction with piperidine. Another method involves the reaction of 2-aminopyridine with 3-pyridinecarboxaldehyde, followed by cyclization with ethyl acetoacetate and piperidine.
Scientific Research Applications
PP-1 has been extensively studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. PP-1 has been shown to inhibit the activity of certain enzymes that are involved in the development and progression of cancer cells. Additionally, PP-1 has been shown to have neuroprotective effects in Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
2-piperidin-1-yl-5-pyridin-3-yl-3H-pyrido[2,3-d]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N5O/c23-16-14-13(12-5-4-7-18-11-12)6-8-19-15(14)20-17(21-16)22-9-2-1-3-10-22/h4-8,11H,1-3,9-10H2,(H,19,20,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UBQKLRBUGXNBSV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=NC3=NC=CC(=C3C(=O)N2)C4=CN=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.